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Compound of Interest

Compound Name: 1-Butyrylimidazole
CAS No.: 4122-54-7
Cat. No.: B1585135
Get Quote
. J

CAS: 4122-54-7 | Molecular Formula:
| MW: 138.17 g/mol [1][2]

Executive Summary

1-Butyrylimidazole (N-butyrylimidazole) acts as a specialized acyl transfer reagent in organic
synthesis, often utilized when the reactivity of butyryl chloride is too aggressive or when acid-
sensitive substrates require neutral byproducts (imidazole).[2]

The critical operational constraint for this compound is not its saturation limit, but its hydrolytic
instability. While 1-Butyrylimidazole is technically miscible with a wide range of organic
solvents, its utility is confined to anhydrous, aprotic systems. This guide delineates the solubility
profile based on functional stability, ensuring that researchers select solvents that maintain the
reagent's integrity during storage and reaction.

Physiochemical Profile & Solubility Mechanism[1][2]
[3][4]
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Unlike simple salts where solubility is defined by lattice energy vs. solvation energy, 1-
Butyrylimidazole is a low-melting organic intermediate (Density

1.09 g/mL).[2] Its solubility is governed by dipole-dipole interactions and
-stacking potential.[2]

» Polarity: The imidazole ring provides significant polarity, while the butyryl chain adds
lipophilic character. This duality allows it to dissolve in both moderately polar solvents (DCM,
THF) and aromatic non-polar solvents (Toluene).

o Solvation Mechanism: In chlorinated solvents like Dichloromethane (DCM), the solvent
molecules effectively solvate the polarized carbonyl and imidazole ring without participating
in nucleophilic attack, making DCM the "Gold Standard" vector for this reagent.

Physiochemical Data Table

Property Value Operational Implication

Can be pipetted if liquid, but
Physical State Liquid / Low-melting Solid often handled as a solid melt.

[1](2]

Dense organic layer; sinks in
Density 1.086 g/mL (25°C) water (during biphasic
quench).[1][2]

Moderate lipophilicity;
LogP ~1.32 extractable into organic phase.

[1]2]

Moisture Sensitive. Hydrolyzes
Reactivity High (Acyl Donor) to Butyric acid + Imidazole.[1]

[2]

Solvent Compatibility Matrix

The following matrix categorizes solvents based on Chemical Compatibility rather than just
solubility.
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Representative

Solvent Class Compatibility Technical Notes
Solvents
) Primary choice. High
_ Dichloromethane o
Chlorinated Excellent solubility, inert, easy
(DCM), Chloroform
removal.[1][2]
Must be anhydrous
THF, 1,4-Dioxane, (distilled over
Ethers ) Good
Diethyl Ether Na/Benzophenone or
dried).[1]
Useful for polar
] Acetonitrile (MeCN), substrates.[1]
Polar Aprotic Good ]
DMF, DMSO Warning: DMF/DMSO
are hard to remove.[2]
Good for high-temp
) reactions.[1][2]
Aromatic Toluene, Benzene Moderate o
Solubility is lower than
in DCM.[2]
Low solubility.[1][2]
Often used to
Alkanes Hexanes, Pentane Poor o
precipitate the
compound.[2]
Rapid Decomposition.
) Water, Methanol, Reacts to form esters
Protic PROHIBITED

Ethanol

(alcoholysis) or acids
(hydrolysis).[1]

Mechanistic Reactivity & Stability

Understanding the degradation pathway is essential for solvent choice.[2] In the presence of

protic solvents (Nucleophile H-Nu), 1-Butyrylimidazole undergoes nucleophilic acyl

substitution.[2]

Diagram 1: Solvent Selection & Reactivity Logic
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This decision tree guides the researcher through selecting the correct solvent system based on

the intended application.

Yes
No (Aprotic)

Select Dichloromethane (DCM)
(Best General Solubility)

Select THF

Low/Ambient (<40°C)

(If Ether compatibility needed)

|

Select Acetonitrile
(For polar substrates)

High (>60°C)

Select Toluene

Click to download full resolution via product page

(For reflux/azeotropic drying)

Figure 1: Decision logic for solvent selection.[2] Red pathways indicate chemical

incompatibility.[1][2]

Experimental Protocol: Preparation of Anhydrous

Stock Solution

Objective: Prepare a 1.0 M solution of 1-Butyrylimidazole in DCM for immediate use in

acylation reactions.

Reagents & Equipment[1][2][5]
e 1-Butyrylimidazole (Pure, >98%)

e Dichloromethane (Anhydrous, <50 ppm

)

e Argon or Nitrogen balloon/line

o Oven-dried volumetric flask (25 mL) with septum
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Step-by-Step Methodology

 Inert Environment: Purge the volumetric flask with Argon for 5 minutes.
» Weighing: Rapidly weigh 3.45 g (25 mmol) of 1-Butyrylimidazole.

o Note: If the compound is liquid, use a gas-tight syringe based on density (approx 3.18
mL), but weighing by mass is more precise for stoichiometry.

e Solvation: Add approx. 15 mL of anhydrous DCM to the flask. Swirl gently. The compound
should dissolve instantly (exothermic solvation is negligible).[2]

¢ Volume Adjustment: Dilute to the mark with DCM.
o Storage: Seal with Parafilm/Septum. Store at 4°C. Use within 24 hours.

o Self-Validating Check: If the solution turns cloudy or precipitates a white solid, moisture
has entered, causing hydrolysis (formation of imidazole crystals or butyric acid haze).
Discard.

Diagram 2: Hydrolysis Degradation Pathway

Visualizing why moisture exclusion is critical.[2]

1-Butyrylimidazole
(Reactive Electrophile) + H20

Tetrahedral Intermediate Collapse Butyric Acid + Imidazole

(Unstable) (Deactivated)
Water (H20)
(Nucleophile)

Click to download full resolution via product page

Figure 2: The hydrolysis pathway.[2] The presence of water irreversibly degrades the reagent
into non-reactive byproducts.

Troubleshooting & FAQs
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Q: Can | use DMF as a solvent? A: Yes, 1-Butyrylimidazole is highly soluble in DMF.[2]
However, DMF is hygroscopic.[2] You must use "Dry" or "Anhydrous" grade DMF (stored over
molecular sieves).[2] Wet DMF will consume your reagent before the reaction starts.[2]

Q: My solution turned cloudy after 2 hours. Why? A: This indicates moisture ingress.[2] The
cloudiness is likely protonated imidazole (imidazolium butyrate salt) forming due to hydrolysis.
[2] Ensure all glassware is oven-dried and solvents are anhydrous.[2]

Q: How do | remove the solvent after reaction? A:

o DCM/THF: Rotary evaporation at 40°C (mild vacuum).

o Toluene: Rotary evaporation requires higher bath temp (50-60°C).[2]

o DMF: Requires high vacuum or aqueous workup (risk of hydrolysis during workup).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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